Cas no 646064-07-5 (Benzene, [[(1E)-1,3-dimethyl-1,3-butadienyl]sulfonyl]-)

• Product Name: Benzene, [[(1E)-1,3-dimethyl-1,3-butadienyl]sulfonyl]-
• CAS No: 646064-07-5
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 421362
• PubChem ID: 71379464
• Update Time: 2025-04-19

Benzene, [[(1E)-1,3-dimethyl-1,3-butadienyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(1E)-1,3-dimethyl-1,3-butadienyl]sulfonyl]-
• 4-methylpenta-2,4-dien-2-ylsulfonylbenzene
• (4-Methylpenta-2,4-diene-2-sulfonyl)benzene
• DTXSID80802029
• 646064-07-5

• Inchi： 1S/C12H14O2S/c1-10(2)9-11(3)15(13,14)12-7-5-4-6-8-12/h4-9H,1H2,2-3H3
• InChI Key： ORGJZXZHDFNCKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)=CC(=C)C)(=O)=O

Computed Properties

• Exact Mass: 222.07152
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14